(2,3-Dimethoxyphenyl)(4-(6-(pyridin-2-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,3-dimethoxyphenyl)-[4-[6-(pyridin-2-ylamino)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H24N6O3/c1-30-17-7-5-6-16(21(17)31-2)22(29)28-14-12-27(13-15-28)20-10-9-19(25-26-20)24-18-8-3-4-11-23-18/h3-11H,12-15H2,1-2H3,(H,23,24,25)
• InChI Key: IPONHUKMUKVHKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=CC=CC=N4
• Molecular Formula: C22H24N6O3
• Molecular Weight: 420.5 g/mol

Description

(2,3-Dimethoxyphenyl)(4-(6-(pyridin-2-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C22H24N6O3 and its molecular weight is 420.473. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• The synthesis of novel pyridine derivatives, including those related to piperazine and their antimicrobial activity, has been explored. Patel et al. (2011) synthesized amide derivatives with antimicrobial properties by condensing acid chlorides with 2-hydroxyethyl piperazine and 2,3-dichloropiperazine, indicating the relevance of similar compounds in developing antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anticancer and Antimicrobial Agents

• Fahim et al. (2021) investigated the synthesis of novel heterocycles, including pyrazole, isoxazole, and pyrimidine derivatives, for their antimicrobial and anticancer activities. The study highlights the potential of structurally similar compounds in therapeutic applications (Fahim, Tolan, Awad, & Ismael, 2021).

Heterocyclic Chemistry Applications

• In the context of heterocyclic chemistry, the reaction of enaminones with nitrogen nucleophiles to afford pyrazole, isoxazole, and pyrimidine derivatives was explored by Al-Saleh et al. (2006). This research underlines the versatility of compounds with similar structures in synthesizing a wide range of heterocyclic compounds with potential pharmacological uses (Al-Saleh, El-Apasery, Hilmy, & Elnagdi, 2006).

Oxidase Activity in Microbial Proteins

• The oxidase activity of 2,6-Dimethoxyphenol by different microbial blue multicopper proteins was studied by Solano et al. (2001). This research demonstrates the biochemical applications of dimethoxyphenol derivatives, suggesting potential bioanalytical and enzymatic roles of structurally related compounds (Solano, Lucas-Elio, López-Serrano, Fernández, & Sánchez-Amat, 2001).